Cas no 81738-24-1 (beta-Peltoboykinolsaeure)

• Product name: beta-Peltoboykinolsaeure
• CAS No: 81738-24-1
• MF: C₃₀H₄₈O₃
• MW: 456.7
• CID: 2029958

beta-Peltoboykinolsaeure Chemical and Physical Properties

Names and Identifiers

• beta-Peltoboykinolsaeure
• 3beta-Hydroxyolean-12-en-27-oic acid
• beta-Peltoboykinolic acid
• Cornulactic acid

• Inchi： InChI=1S/C30H48O3/c1-25(2)14-15-27(5)16-17-30(24(32)33)19(20(27)18-25)8-9-22-28(6)12-11-23(31)26(3,4)21(28)10-13-29(22,30)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)
• InChI Key： QGOSJBZFTWGWDU-UHFFFAOYSA-N
• SMILES： CC1(C)CCC2(C)CCC3(C(O)=O)C(=CCC4C5(C)CCC(O)C(C)(C)C5CCC34C)C2C1 |c:13|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• XLogP3: 9.869